N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,4-dimethylbenzamide

• IUPAC Name: N-[2-[5-[(3-chlorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C23H22ClN5O2/c1-15-6-7-18(10-16(15)2)22(30)25-8-9-29-21-20(12-27-29)23(31)28(14-26-21)13-17-4-3-5-19(24)11-17/h3-7,10-12,14H,8-9,13H2,1-2H3,(H,25,30)
• InChI Key: HVSMNAAVUCUFRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCN2C3=C(C=N2)C(=O)N(C=N3)CC4=CC(=CC=C4)Cl)C
• Molecular Formula: C23H22ClN5O2
• Molecular Weight: 435.9 g/mol

Description

N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C23H22ClN5O2 and its molecular weight is 435.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

N-(2-(5-(3-chlorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,4-dimethylbenzamide is involved in various synthesis and cyclization reactions. These reactions are crucial for creating novel compounds with potential biological activities. A study by Abd and Awas (2008) demonstrates the preparation of ethyl 2,4-dioxo-4-(4-oxo-1-phenyl-1,4-dihydo-5H-pyrazolo[3,4-d]pyrimidin-5-yl)butanoate and its derivatives, showcasing its role in increasing the reactivity of cellobiase, an enzyme Abd & Awas, 2008.

Biological and Anticancer Activities

Several derivatives of this compound have shown significant potential in anticancer activities. For instance, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines and evaluated their effectiveness as anticancer agents, highlighting their structural activity relationships Rahmouni et al., 2016. Additionally, Abdellatif et al. (2014) synthesized new pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them for their antitumor activity, with several compounds exhibiting significant inhibitory activity Abdellatif et al., 2014.

Antimicrobial and Antibacterial Potential

Compounds derived from this compound also exhibit antimicrobial and antibacterial properties. Research by Hafez et al. (2016) showed that certain derivatives of this compound had higher antimicrobial activity compared to standard drugs Hafez et al., 2016. Bondock et al. (2008) synthesized various heterocycles incorporating the compound and evaluated them as antimicrobial agents, demonstrating significant activity Bondock et al., 2008.